Cas no 1172927-52-4 (4-4-(4-ethylbenzenesulfonyl)piperazin-1-yl-6-(2-methyl-1H-imidazol-1-yl)pyrimidine)

• Product Name: 4-4-(4-ethylbenzenesulfonyl)piperazin-1-yl-6-(2-methyl-1H-imidazol-1-yl)pyrimidine
• CAS No: 1172927-52-4
• MF: C₂₀H₂₄N₆O₂S
• MW: 412.508562088013
• CID: 6357409
• PubChem ID: 44072275
• Update Time: 2025-10-29

4-4-(4-ethylbenzenesulfonyl)piperazin-1-yl-6-(2-methyl-1H-imidazol-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-4-(4-ethylbenzenesulfonyl)piperazin-1-yl-6-(2-methyl-1H-imidazol-1-yl)pyrimidine
• 4-[4-(4-ethylphenyl)sulfonylpiperazin-1-yl]-6-(2-methylimidazol-1-yl)pyrimidine
• SR-01000923853
• 1172927-52-4
• 4-(4-((4-ethylphenyl)sulfonyl)piperazin-1-yl)-6-(2-methyl-1H-imidazol-1-yl)pyrimidine
• F5607-0078
• 4-[4-(4-ethylbenzenesulfonyl)piperazin-1-yl]-6-(2-methyl-1H-imidazol-1-yl)pyrimidine
• SR-01000923853-1
• AKOS024515521

• Inchi： 1S/C20H24N6O2S/c1-3-17-4-6-18(7-5-17)29(27,28)25-12-10-24(11-13-25)19-14-20(23-15-22-19)26-9-8-21-16(26)2/h4-9,14-15H,3,10-13H2,1-2H3
• InChI Key： ONZKATMAOHVOET-UHFFFAOYSA-N
• SMILES： C1N=C(N2C(C)=NC=C2)C=C(N2CCN(S(C3=CC=C(CC)C=C3)(=O)=O)CC2)N=1

Computed Properties

• Exact Mass: 412.168
• Monoisotopic Mass: 412.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 92.6A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-4-(4-ethylbenzenesulfonyl)piperazin-1-yl-6-(2-methyl-1H-imidazol-1-yl)pyrimidine

Research Brief on 4-4-(4-ethylbenzenesulfonyl)piperazin-1-yl-6-(2-methyl-1H-imidazol-1-yl)pyrimidine (CAS: 1172927-52-4)

The compound 4-4-(4-ethylbenzenesulfonyl)piperazin-1-yl-6-(2-methyl-1H-imidazol-1-yl)pyrimidine (CAS: 1172927-52-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

Recent research has elucidated the synthetic pathways for 4-4-(4-ethylbenzenesulfonyl)piperazin-1-yl-6-(2-methyl-1H-imidazol-1-yl)pyrimidine, highlighting its feasibility for large-scale production. The compound's structure, featuring a piperazine ring linked to a pyrimidine core and an imidazole moiety, suggests its potential as a kinase inhibitor. Preliminary in vitro studies have demonstrated its efficacy in targeting specific kinases involved in inflammatory and oncogenic pathways, making it a candidate for further investigation in cancer and autoimmune diseases.

Pharmacokinetic studies of 4-4-(4-ethylbenzenesulfonyl)piperazin-1-yl-6-(2-methyl-1H-imidazol-1-yl)pyrimidine have revealed favorable absorption and distribution profiles, with moderate plasma protein binding and good bioavailability. These properties, combined with its selective inhibition of target kinases, position it as a promising lead compound for the development of novel therapeutics. Ongoing research is exploring its potential in combination therapies and its ability to overcome drug resistance in certain cancer types.

In addition to its kinase inhibitory activity, recent findings suggest that 4-4-(4-ethylbenzenesulfonyl)piperazin-1-yl-6-(2-methyl-1H-imidazol-1-yl)pyrimidine may also modulate other cellular pathways, including those involved in apoptosis and cell cycle regulation. These multifaceted effects underscore its potential as a versatile therapeutic agent. However, further in vivo studies are required to validate its safety and efficacy in preclinical models.

The development of 4-4-(4-ethylbenzenesulfonyl)piperazin-1-yl-6-(2-methyl-1H-imidazol-1-yl)pyrimidine represents a significant advancement in the field of targeted therapy. Its unique chemical structure and biological activity profile offer new opportunities for addressing unmet medical needs. Future research directions may include optimization of its pharmacokinetic properties, exploration of its therapeutic potential in other disease areas, and investigation of its mechanisms of action at the molecular level.

In conclusion, 4-4-(4-ethylbenzenesulfonyl)piperazin-1-yl-6-(2-methyl-1H-imidazol-1-yl)pyrimidine (CAS: 1172927-52-4) is a compound of considerable interest in chemical biology and pharmaceutical research. Its promising pharmacological properties and potential therapeutic applications warrant continued investigation. As research progresses, this molecule may emerge as a key player in the development of next-generation therapeutics for complex diseases.